Cas no 1807063-15-5 (Ethyl 3-chloro-5-(difluoromethyl)-2-iodopyridine-6-acetate)

• Product Name: Ethyl 3-chloro-5-(difluoromethyl)-2-iodopyridine-6-acetate
• CAS No: 1807063-15-5
• MF: C₁₀H₉ClF₂INO₂
• MW: 375.538241147995
• CID: 4871338
• Update Time: 2025-09-28

Ethyl 3-chloro-5-(difluoromethyl)-2-iodopyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-5-(difluoromethyl)-2-iodopyridine-6-acetate

• Inchi： 1S/C10H9ClF2INO2/c1-2-17-8(16)4-7-5(9(12)13)3-6(11)10(14)15-7/h3,9H,2,4H2,1H3
• InChI Key： QDFBWOBEZYDYDD-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(F)F)C(CC(=O)OCC)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-chloro-5-(difluoromethyl)-2-iodopyridine-6-acetate

Ethyl 3-chloro-5-(difluoromethyl)-2-iodopyridine-6-acetate (CAS No. 1807063-15-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-chloro-5-(difluoromethyl)-2-iodopyridine-6-acetate, identified by its CAS number 1807063-15-5, is a sophisticated organic compound that has garnered significant attention in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting complex diseases. Its unique structural features, including the presence of both halogenated pyridine rings and a difluoromethyl group, make it an invaluable building block for medicinal chemists.

The pyridine core of Ethyl 3-chloro-5-(difluoromethyl)-2-iodopyridine-6-acetate is a well-established scaffold in drug discovery, known for its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. The introduction of chloro and iodine substituents at the 3rd and 2nd positions, respectively, enhances the compound's reactivity, allowing for further functionalization via cross-coupling reactions. These reactions are pivotal in constructing more complex molecular architectures, which are often essential for achieving high binding affinity and selectivity in drug candidates.

The difluoromethyl group at the 5th position is particularly noteworthy, as it is frequently employed to improve metabolic stability and binding interactions with biological targets. This modification has been widely explored in the development of antiviral, anticancer, and anti-inflammatory agents. Recent studies have demonstrated that compounds incorporating difluoromethyl groups often exhibit enhanced pharmacokinetic properties, making them more suitable for therapeutic applications.

In the context of current pharmaceutical research, Ethyl 3-chloro-5-(difluoromethyl)-2-iodopyridine-6-acetate plays a pivotal role in the synthesis of next-generation therapeutics. For instance, it has been utilized in the development of novel kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The halogenated pyridine moiety allows for facile participation in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, enabling the construction of diverse heterocyclic frameworks.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. Researchers have leveraged its structural features to design molecules with improved solubility, bioavailability, and target engagement. For example, derivatives of Ethyl 3-chloro-5-(difluoromethyl)-2-iodopyridine-6-acetate have been investigated for their potential as protease inhibitors, which are essential in managing conditions like HIV/AIDS and cystic fibrosis. The ability to modify its core structure while maintaining key pharmacophoric elements makes it an indispensable tool in drug design.

The synthesis of Ethyl 3-chloro-5-(difluoromethyl)-2-iodopyridine-6-acetate itself is a testament to the advancements in synthetic organic chemistry. Modern methodologies allow for efficient preparation of this compound with high yield and purity, facilitating its use in large-scale pharmaceutical applications. The process typically involves multi-step reactions starting from commercially available precursors, showcasing the ingenuity of synthetic chemists in developing streamlined routes to complex molecules.

Recent innovations in catalysis have further enhanced the utility of Ethyl 3-chloro-5-(difluoromethyl)-2-iodopyridine-6-acetate. Transition-metal catalysts, particularly those based on palladium and copper, have enabled novel transformations that were previously inaccessible. These advancements have not only improved reaction efficiencies but also expanded the scope of possible molecular modifications. As a result, researchers can now access a broader palette of derivatives with tailored properties for drug development.

The impact of this compound extends beyond academic research; it has found practical applications in industrial settings where high-throughput screening and combinatorial chemistry are employed. The ease with which derivatives can be generated from Ethyl 3-chloro-5-(difluoromethyl)-2-iodopyridine-6-acetate allows for rapid exploration of chemical space, accelerating the discovery process. This adaptability underscores its importance as a cornerstone intermediate in modern pharmaceutical synthesis.

In conclusion, Ethyl 3-chloro-5-(difluoromethyl)-2-iodopyridine-6-acetate (CAS No. 1807063-15-5) represents a paradigm of innovation in medicinal chemistry. Its unique structural attributes and reactivity make it an indispensable component in the quest for novel therapeutics. As research continues to evolve, this compound will undoubtedly remain at the forefront of pharmaceutical development, driving progress towards effective treatments for a myriad of diseases.